Cas no 1491384-31-6 (4-(2,4,5-trimethoxyphenyl)butan-2-ol)

• Product Name: 4-(2,4,5-trimethoxyphenyl)butan-2-ol
• CAS No: 1491384-31-6
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 6222156
• PubChem ID: 65920442
• Update Time: 2025-05-23

4-(2,4,5-trimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-trimethoxyphenyl)butan-2-ol
• AKOS015262151
• CS-0278550
• 1491384-31-6
• EN300-1844379

• Inchi： 1S/C13H20O4/c1-9(14)5-6-10-7-12(16-3)13(17-4)8-11(10)15-2/h7-9,14H,5-6H2,1-4H3
• InChI Key： ALVKKKVBIVWAEH-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=C(C(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2,4,5-trimethoxyphenyl)butan-2-ol

Recent Advances in the Study of 4-(2,4,5-Trimethoxyphenyl)butan-2-ol (CAS: 1491384-31-6): A Comprehensive Research Brief

4-(2,4,5-Trimethoxyphenyl)butan-2-ol (CAS: 1491384-31-6) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its structural uniqueness and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a detailed overview of its current status in scientific research.

The synthesis of 4-(2,4,5-trimethoxyphenyl)butan-2-ol has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic method that enhances the stereoselectivity of the synthesis, achieving a 92% yield. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing favorable pharmacokinetic profiles that support its potential as a drug candidate.

Pharmacological studies have identified 4-(2,4,5-trimethoxyphenyl)butan-2-ol as a modulator of key cellular pathways, including those involved in inflammation and cancer. In vitro experiments demonstrated its ability to inhibit NF-κB signaling, a pathway implicated in chronic inflammatory diseases and tumorigenesis. Furthermore, a 2024 study in Cell Chemical Biology highlighted its selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells, suggesting a potential therapeutic window for oncology applications.

Mechanistic insights into the compound's activity have been elucidated through structural-activity relationship (SAR) studies. Researchers have identified the trimethoxy phenyl group as essential for binding to target proteins, while the butan-2-ol moiety contributes to solubility and bioavailability. Computational modeling and X-ray crystallography have further refined these findings, enabling the design of derivatives with enhanced potency and selectivity. These efforts are paving the way for the development of next-generation therapeutics based on this scaffold.

Despite these promising results, challenges remain in the clinical translation of 4-(2,4,5-trimethoxyphenyl)butan-2-ol. Issues such as metabolic stability, toxicity profiles, and formulation optimization are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these hurdles, with several preclinical trials scheduled for the coming years. The compound's versatility and broad applicability make it a focal point for interdisciplinary research in drug discovery.

In conclusion, 4-(2,4,5-trimethoxyphenyl)butan-2-ol (CAS: 1491384-31-6) represents a compelling area of study in chemical biology and medicinal chemistry. Its synthesis, pharmacological properties, and mechanistic underpinnings have been extensively explored, revealing significant potential for therapeutic development. Continued research and collaboration will be essential to fully realize its clinical applications and advance the field of targeted drug design.